dichloronickel;3-diphenylphosphanylpropyl(diphenyl)phosphane

• IUPAC Name: dichloronickel;3-diphenylphosphanylpropyl(diphenyl)phosphane
• InChI: InChI=1S/C27H26P2.2ClH.Ni/c1-5-14-24(15-6-1)28(25-16-7-2-8-17-25)22-13-23-29(26-18-9-3-10-19-26)27-20-11-4-12-21-27;;;/h1-12,14-21H,13,22-23H2;2*1H;/q;;;+2/p-2
• InChI Key: ZBQUMMFUJLOTQC-UHFFFAOYSA-L
• Canonical SMILES: C1=CC=C(C=C1)P(CCCP(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4.Cl[Ni]Cl
• Molecular Formula: C27H26Cl2NiP2
• Molecular Weight: 542.0 g/mol

Description

The compound with the identifier “dichloronickel;3-diphenylphosphanylpropyl(diphenyl)phosphane” is a chemical entity listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is part of a vast collection of chemical information that is freely accessible to the scientific community.

Preparation Methods

The preparation methods for dichloronickel;3-diphenylphosphanylpropyl(diphenyl)phosphane involve various synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbons as raw materials. The C-H alkylation reaction is carried out using a mechanical grinding method under the action of a manganese catalyst and magnesium metal . Industrial production methods may vary, but they generally follow similar principles to ensure the efficient synthesis of the compound.

Chemical Reactions Analysis

dichloronickel;3-diphenylphosphanylpropyl(diphenyl)phosphane undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons from the compound, often facilitated by oxidizing agents.

Reduction: This reaction involves the gain of electrons, typically using reducing agents.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce different oxidized forms of the compound, while substitution reactions may yield various substituted derivatives.

Scientific Research Applications

dichloronickel;3-diphenylphosphanylpropyl(diphenyl)phosphane has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic uses and effects on human health.

Industry: This compound is used in the production of various industrial chemicals and materials .

Mechanism of Action

The mechanism of action of dichloronickel;3-diphenylphosphanylpropyl(diphenyl)phosphane involves its interaction with specific molecular targets and pathways. While the exact mechanism may vary depending on the context, it generally involves binding to target molecules and modulating their activity. This can lead to various biological effects, such as changes in enzyme activity, receptor signaling, or gene expression .

Comparison with Similar Compounds

dichloronickel;3-diphenylphosphanylpropyl(diphenyl)phosphane can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or biological activities. For example, compounds with similar functional groups or molecular frameworks may exhibit comparable reactivity and properties .

Some similar compounds include:

• CID 2632
• CID 6540461
• CID 5362065
• CID 5479530

These compounds may share certain characteristics with this compound but also have distinct features that make them unique.